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Compound of Interest

Compound Name: Citronellyl hexanoate

Cat. No.: B080941

Essential Safety and Handling Guide for Citronellyl
Hexanoate

This guide provides immediate, essential safety and logistical information for the handling of
Citronellyl Hexanoate in a laboratory setting. It is intended for researchers, scientists, and
drug development professionals to ensure safe operational procedures and proper disposal.

Physical and Chemical Properties

For quick reference, the following table summarizes key quantitative data for Citronellyl

Hexanoate.
Property Value
Molecular Formula C16H3002[1]
Molecular Weight 254.41 g/mol [1]
Boiling Point 328.3 °C at 760 mmHg[2]
Flash Point 95.1 °C[2]
Density 0.877 g/cm?3[2]
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Standard Operating Procedure for Handling
Citronellyl Hexanoate

This section details the necessary protocols for the safe handling of Citronellyl Hexanoate,
from personal protective equipment to disposal.

Engineering Controls

e Ventilation: Use in a well-ventilated area.[3] If there is a risk of generating vapors or aerosols,
use a chemical fume hood.

o Safety Equipment: An eyewash station and safety shower should be readily accessible in the
immediate work area.

Personal Protective Equipment (PPE)

The following PPE should be worn at all times when handling Citronellyl Hexanoate:

Eye and Face Protection: Wear safety glasses with side-shields or chemical safety goggles.

[4]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required.[5] Gloves
should be inspected before use and disposed of properly after handling the chemical.[5]

o Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent skin
contact.[4]

» Respiratory Protection: If working outside of a fume hood where vapors may be present, a
NIOSH-approved respirator with an appropriate cartridge (e.g., organic vapor) should be
used.

Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing.[3] Do not inhale vapors or mists.[4]
Keep away from heat, sparks, and open flames. Use non-sparking tools and take measures
to prevent the buildup of electrostatic charge.
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3] Keep
away from incompatible materials such as strong oxidizing agents.[6]

First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[4]

In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area
with plenty of soap and water.[4] If skin irritation occurs, get medical advice.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.[4] Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4]

Spill and Leak Procedures

Minor Spills: Evacuate the area. Remove all sources of ignition. Absorb the spill with an inert,
non-combustible material such as sand or vermiculite.[3] Collect the absorbed material and
place it in a suitable, closed container for disposal.[7]

Major Spills: Evacuate the danger area and consult an expert. Prevent the spill from entering
drains.

Disposal

Chemical Disposal: Dispose of Citronellyl Hexanoate and any contaminated materials as
hazardous waste. Do not mix with other waste. All disposal must be in accordance with local,
state, and federal regulations.

Container Disposal: Handle uncleaned containers as you would the product itself. Do not
reuse empty containers.

Procedural Workflow Diagram
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The following diagram illustrates the logical workflow for safely handling Citronellyl
Hexanoate.

Caption: Workflow for Safe Handling of Citronellyl Hexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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